Cas no 1706459-68-8 (6-(1,4-Diazepan-1-yl)pyridazine-4-carboxylic acid)

• Product Name: 6-(1,4-Diazepan-1-yl)pyridazine-4-carboxylic acid
• CAS No: 1706459-68-8
• MF: C₁₀H₁₄N₄O₂
• MW: 222.243761539459
• CID: 4915809
• Update Time: 2025-08-04

6-(1,4-Diazepan-1-yl)pyridazine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 6-[1,4]Diazepan-1-yl-pyridazine-4-carboxylic acid
• 6-(1,4-Diazepan-1-yl)pyridazine-4-carboxylic acid

• Inchi： 1S/C10H14N4O2/c15-10(16)8-6-9(13-12-7-8)14-4-1-2-11-3-5-14/h6-7,11H,1-5H2,(H,15,16)
• InChI Key： BEEIYDFGOLLBFD-UHFFFAOYSA-N
• SMILES： OC(C1=CN=NC(=C1)N1CCNCCC1)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 249
• XLogP3: -2.8
• Topological Polar Surface Area: 78.4

Additional information on 6-(1,4-Diazepan-1-yl)pyridazine-4-carboxylic acid

Introduction to 6-(1,4-Diazepan-1-yl)pyridazine-4-carboxylic acid (CAS No. 1706459-68-8)

6-(1,4-Diazepan-1-yl)pyridazine-4-carboxylic acid, identified by the Chemical Abstracts Service Number (CAS No.) 1706459-68-8, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This heterocyclic compound features a pyridazine core linked to a diazepane moiety, making it a structurally intriguing entity with potential applications in drug discovery and development. The unique combination of these two nitrogen-containing rings imparts distinct chemical and biological properties, which have garnered interest from researchers exploring novel therapeutic agents.

The molecular structure of 6-(1,4-Diazepan-1-yl)pyridazine-4-carboxylic acid consists of a pyridazine ring at the 4-position substituted with a carboxylic acid group, while the 1-position of the diazepane ring is attached to this pyridazine unit. This connectivity creates a rigid framework that may influence the compound's interactions with biological targets. The presence of both pyridazine and diazepane moieties suggests potential for diverse pharmacological activities, including modulation of enzyme function, receptor binding, and other biochemical pathways relevant to human health.

In recent years, there has been growing interest in heterocyclic compounds due to their prevalence in bioactive molecules and their ability to mimic natural products. 6-(1,4-Diazepan-1-yl)pyridazine-4-carboxylic acid represents an example of such a compound that could serve as a scaffold for designing new drugs. Its structural features make it a candidate for further exploration in various therapeutic areas, particularly where nitrogen-containing heterocycles are known to play a crucial role.

One of the most compelling aspects of 6-(1,4-Diazepan-1-yl)pyridazine-4-carboxylic acid is its potential as a building block for more complex molecules. Researchers have been leveraging its core structure to develop derivatives with enhanced pharmacological properties. For instance, modifications at the carboxylic acid group or the diazepane ring could lead to compounds with improved solubility, bioavailability, or target specificity. Such derivatization efforts are essential in pharmaceutical research, as they often bridge the gap between a lead compound and an optimized drug candidate.

The synthesis of 6-(1,4-Diazepan-1-yl)pyridazine-4-carboxylic acid involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The process typically begins with the preparation of the pyridazine derivative followed by its coupling with the diazepane moiety. Advances in synthetic methodologies have enabled more efficient and scalable production of such compounds, facilitating their use in both academic research and industrial applications.

From a biological perspective, 6-(1,4-Diazepan-1-yl)pyridazine-4-carboxylic acid has shown promise in preliminary studies as a potential modulator of various biological pathways. Its ability to interact with enzymes and receptors may make it useful in treating conditions such as inflammation, pain, or neurological disorders. However, further investigation is needed to fully elucidate its mechanism of action and therapeutic potential. Preclinical studies are underway to evaluate its efficacy and safety profile in vitro and in vivo.

The integration of computational chemistry and high-throughput screening has accelerated the discovery process for compounds like 6-(1,4-Diazepan-1-yl)pyridazine-4-carboxylic acid. These tools allow researchers to predict binding affinities, metabolic stability, and other critical parameters before conducting expensive experimental trials. By leveraging such technologies, scientists can prioritize promising candidates for further development, thereby streamlining the drug discovery pipeline.

In conclusion,6-(1,4-Diazepan-1-yl)pyridazine-4-carboxylic acid (CAS No. 1706459-68-8) is a structurally interesting compound with potential applications in pharmaceutical research. Its unique chemical properties make it an attractive candidate for further exploration as a lead molecule or scaffold for developing new therapeutic agents. As research continues to uncover new insights into its biological activity,6-(1,4-Diazepan-1-yldiazepane)-substituted pyridazines like this one are likely to play an increasingly important role in addressing unmet medical needs.